Cas no 957034-66-1 ()

957034-66-1 structure
structure
Product Name:
CAS No:957034-66-1
MF:C11H16IN3O
MW:333.168714523315
CID:6715941
PubChem ID:5299764
Update Time:2024-03-03

Chemical and Physical Properties

Names and Identifiers

    • Inchi: 1S/C11H16IN3O/c12-10-7-13-15(8-10)9-11(16)14-5-3-1-2-4-6-14/h7-8H,1-6,9H2
    • InChI Key: NUOJKSDFDQKGQV-UHFFFAOYSA-N
    • SMILES: IC1C=NN(C=1)CC(N1CCCCCC1)=O

Computed Properties

  • Exact Mass: 333.03381g/mol
  • Monoisotopic Mass: 333.03381g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 38.1Ų
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